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Compound of Interest

Compound Name: Isododecanol

Cat. No.: B1623501 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Isododecanol, a branched-chain fatty alcohol, is a versatile compound utilized in various

scientific and industrial applications, from a precursor in chemical synthesis to a component in

personal care and pharmaceutical formulations. For the research and drug development

professional, understanding the landscape of commercially available isododecanol, including

its purity grades and the analytical methods for its characterization, is critical for ensuring

experimental reproducibility and meeting regulatory standards.

Identification and Nomenclature
Isododecanol is a C12 alcohol. It is important to note that the term "isododecanol" can refer

to a mixture of isomers. The specific isomer or mixture composition can vary between

manufacturers. Key identifiers are crucial for sourcing the correct material.

Chemical Name: Isododecyl alcohol; 10-Methylundecan-1-ol (a common isomer)[1]

Synonyms: Isolauryl alcohol, Exxal 12[1][2]

Molecular Formula: C₁₂H₂₆O[2][3]

CAS Numbers: Multiple CAS numbers exist, often referring to specific isomers or common

mixtures, including 25428-98-2 and 20194-45-0[1][2][4]. A C10-rich isomer mixture may be
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listed under 25339-17-7[5]. Always verify the CAS number with the supplier's technical data

sheet.

Commercial Sources and Purity Grades
Isododecanol is available from various chemical suppliers in grades ranging from technical to

high-purity. The appropriate grade depends entirely on the intended application, from initial

research to cGMP (current Good Manufacturing Practice) development. Purity is often

determined by Gas Chromatography (GC)[6].

For drug development, moving from a "research grade" to a "pharmaceutical grade" material

involves rigorous characterization and quantification of all impurities, often to levels below 0.1%

w/w[7].

Table 1: Representative Commercial Grades of Isododecanol
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Grade Type
Typical Purity (by
GC)

Common
Applications

Potential Impurities

Technical Grade ≥80% - 95%[6]

Industrial applications,

non-critical synthesis,

cleaning formulations.

Other alcohol isomers,

residual starting

materials, aldehydes,

shorter/longer chain

alcohols.

Reagent/Lab Grade 95% - 99%

General laboratory

use, chemical

synthesis, analytical

standards.

Minor isomeric

impurities, trace water

content.

High-Purity Grade >99%

Pharmaceutical

formulation excipients,

reference standards,

sensitive analytical

applications.

Defined and quantified

isomeric and non-

isomeric impurities

listed on Certificate of

Analysis.

GMP Grade >99% (with full CoA)

Active pharmaceutical

ingredient (API)

synthesis, final drug

product excipients.

Full impurity profile

provided,

manufactured under

cGMP controls.

Table 2: Selected Commercial Suppliers of Alcohols and Related Chemicals
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Supplier
Example Product
Line/Focus

Notes

Sigma-Aldrich (Merck)
Various grades including

technical and research grades.

Often provides GC assay

percentages on product

pages[6].

LANXESS

Personal care and cosmetic

ingredients (e.g., Purolan®

line).

Focus on high-purity emollients

and glycols for formulation[8].

Parchem Specialty chemical distribution.

Lists various applications

including use as a chemical

intermediate[9].

CymitQuimica
Chemical supplier

marketplace.

Lists products from various

manufacturers with specified

purities (e.g., 98%)[5].

Note: This table is not exhaustive and serves to represent the types of suppliers in the market.

Researchers should always request a detailed Certificate of Analysis (CoA) for their specific lot.

Analytical Characterization: Purity Determination
Gas Chromatography (GC) is the standard method for assessing the purity of volatile

compounds like isododecanol and identifying impurities. A typical analysis involves a GC

system equipped with a Flame Ionization Detector (FID).

Experimental Protocol: Purity Analysis by Gas
Chromatography (GC-FID)
This protocol provides a general methodology. Specific parameters must be optimized based

on the available instrumentation and the specific isomeric profile of the isododecanol sample.

Objective: To determine the purity of an isododecanol sample and quantify impurities by area

percent.

1. Instrumentation and Conditions:
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Gas Chromatograph: Agilent 8860 GC or equivalent[10].

Detector: Flame Ionization Detector (FID).

Column: A polar column, such as a DB-FATWAX UI (or similar wax-type column), is

recommended for analyzing alcohols to ensure good peak shape[10]. Dimensions could be

30 m x 0.25 mm, 0.25 µm film thickness.

Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1-2 mL/min).

Temperatures:

Inlet: 250 °C

Detector: 280 °C

Oven Temperature Program:

Initial Temperature: 60 °C, hold for 2 minutes.

Ramp: 10 °C/min to 240 °C.

Hold: 5 minutes at 240 °C.

Injection: 1 µL, split ratio 50:1.

2. Sample and Standard Preparation:

Sample Dilution: Accurately weigh and dissolve ~100 mg of the isododecanol sample in 10

mL of a suitable solvent like Dichloromethane or Methanol.

Internal Standard (Optional but Recommended): For quantitative analysis beyond simple

area percent, an internal standard (e.g., n-undecanol or n-tridecanol) that does not co-elute

with any components in the sample should be used. A stock solution of the internal standard

is added to the sample prior to dilution.

3. Analysis Procedure:
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Inject a solvent blank to ensure the system is clean.

Inject the prepared isododecanol sample solution into the GC.

Acquire the chromatogram.

Identify the main isododecanol peak based on its retention time.

Integrate all peaks in the chromatogram.

4. Data Interpretation:

Purity Calculation (Area %):

Purity (%) = (Area of Isododecanol Peak / Total Area of All Peaks) x 100

This method provides a relative purity. For absolute quantification, a calibration curve with a

certified reference standard is necessary. Other analytical techniques like Quantitative NMR

(qNMR) can also be used for absolute purity assessment[7].

Other analytical methods that can be used for the characterization of fatty alcohols and their

derivatives include Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS),

particularly after derivatization[11][12].

Sourcing and Qualification Workflow
The process of selecting and qualifying isododecanol is critical, especially in a drug

development context. The workflow below outlines the key decision points and steps for

researchers and development professionals.

Figure 1. Sourcing and qualification workflow for isododecanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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